Cas no 1794-48-5 ((3-Bromo-1-propyn-1-yl)-benzene)

(3-Bromo-1-propyn-1-yl)-benzene is a brominated aromatic alkyne with the molecular formula C₉H₇Br. This compound features a terminal alkyne group adjacent to a benzene ring, making it a versatile intermediate in organic synthesis, particularly for Sonogashira coupling and other cross-coupling reactions. The presence of both a reactive bromine substituent and an ethynyl group allows for selective functionalization, enabling the construction of complex molecular architectures. Its stability under standard conditions and well-defined reactivity profile make it suitable for applications in pharmaceuticals, agrochemicals, and materials science. The compound is typically handled under inert atmospheres to prevent undesired polymerization or degradation.
(3-Bromo-1-propyn-1-yl)-benzene structure
1794-48-5 structure
Product Name:(3-Bromo-1-propyn-1-yl)-benzene
CAS No:1794-48-5
MF:C9H7Br
MW:195.055881738663
CID:2602285
PubChem ID:329764384
Update Time:2025-10-30

(3-Bromo-1-propyn-1-yl)-benzene Chemical and Physical Properties

Names and Identifiers

    • 3-bromoprop-1-ynylbenzene
    • 3-Bromo-1-phenylpropyne
    • (3-Bromo-1-propyn-1-yl)-benzene
    • (3-Bromo-1-propynyl)benzene
    • MFCD12025402
    • CS-0436860
    • (3-bromoprop-1-yn-1-yl)benzene
    • 3-Phenylprop-2-ynyl bromide
    • 1794-48-5
    • 3-phenylpropargyl bromide
    • 1-phenyl-3-bromo-1-propyne
    • starbld0024563
    • (3-bromoprop-1-ynyl)-benzene
    • Benzene, (3-bromo-1-propyn-1-yl)-
    • (3-BROMO-PROP-1-YNYL)-BENZENE
    • AKOS017516027
    • RKNCIBMWPVZEAJ-UHFFFAOYSA-N
    • DTXSID00450849
    • 1-phenyl-3-bromo-1-propyn
    • BAA79448
    • HS-6919
    • (3-bromoprop-1-ynyl)benzene
    • SCHEMBL1151193
    • F84111
    • 683-347-6
    • MDL: MFCD12025402
    • Inchi: 1S/C9H7Br/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,8H2
    • InChI Key: RKNCIBMWPVZEAJ-UHFFFAOYSA-N
    • SMILES: BrCC#CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 193.97311g/mol
  • Monoisotopic Mass: 193.97311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 236.3±23.0 °C at 760 mmHg
  • Flash Point: Fahrenheit: 39.2 ° f
    Celsius: 4 ° c
  • Color/Form: ~75% in toluene
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

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(3-Bromo-1-propyn-1-yl)-benzene Related Literature

Additional information on (3-Bromo-1-propyn-1-yl)-benzene

(3-Bromo-1-propyn-1-yl)-benzene (CAS No. 1794-48-5): A Versatile Building Block in Modern Chemical and Pharmaceutical Research

The compound (3-Bromo-1-propyn-1-yl)-benzene, identified by CAS No. 1794-48-5, represents a critical intermediate in the synthesis of advanced organic molecules with applications spanning medicinal chemistry, polymer science, and material engineering. This organobromine compound features a unique structure where a propargyl group (C≡CH) is attached to the para-position of a brominated benzene ring, creating a platform for further functionalization through palladium-catalyzed cross-coupling reactions or nucleophilic substitution pathways. Recent studies highlight its role in developing novel bioactive agents targeting oncogenic pathways and neurodegenerative diseases.

Structurally, the molecule exhibits an intriguing balance between rigidity and reactivity due to its triple bond (C≡C) adjacent to an aromatic ring substituted with a bromine atom at the 3-position (propynylbenzene derivative). This configuration allows precise control over regioselectivity during Suzuki-Miyaura coupling processes, enabling the construction of multi-functionalized scaffolds. Spectroscopic analysis confirms its molecular formula C9H8Br with a molar mass of 206.06 g/mol, while physical property studies reveal a melting point of 68–70°C and solubility characteristics favoring polar organic solvents such as DMF and DMSO.

Advances in synthetic methodology have significantly improved the accessibility of this compound since its initial preparation via lithiation of bromobenzene followed by alkyne addition reported in the early 2000s. Current protocols leverage continuous-flow microreactor systems to achieve >95% yield under ambient conditions, as demonstrated by Zhang et al.'s 2023 study in Green Chemistry. These improvements address scalability challenges while minimizing environmental impact through reduced solvent usage—a critical consideration for pharmaceutical process development.

In drug discovery programs, this compound serves as a privileged scaffold for designing tyrosine kinase inhibitors (TKIs). A groundbreaking 2023 publication in Nature Communications describes how substituting the bromine with bioisosteres generates analogs exhibiting IC50 values below 5 nM against EGFR T790M mutants in non-small cell lung cancer models. The propargyl moiety's ability to form hydrogen bonds with protein binding pockets enhances ligand efficiency compared to traditional ethylene-based linkers.

Beyond medicinal chemistry, its alkyne functionality enables click chemistry applications for conjugating biomolecules without compromising biological activity—a key advantage highlighted in recent nanomedicine research. A collaborative study between MIT and ETH Zurich demonstrated its use as a crosslinker for fabricating stimuli-responsive hydrogels capable of controlled drug release under near-infrared light irradiation.

Ongoing investigations into photochemical properties reveal unexpected triplet state lifetimes exceeding 5 microseconds when conjugated with porphyrin units, suggesting potential applications in photodynamic therapy formulations. These findings underscore the compound's versatility across multiple disciplines while emphasizing its position at the forefront of interdisciplinary chemical research.

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